Cas no 91736-03-7 (1H-Benzimidazole-2-carbonitrile,7-nitro-)

• Product name: 1H-Benzimidazole-2-carbonitrile,7-nitro-
• CAS No: 91736-03-7
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• CID: 800076
• PubChem ID: 45078210

1H-Benzimidazole-2-carbonitrile,7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile,7-nitro-
• 1H-Benzimidazole-2-carbonitrile,4-nitro-(9CI)
• 4-Nitro-1H-benzo[d]imidazole-2-carbonitrile
• 2-cyano-7-nitrobenzimidazole
• 91736-03-7

• Inchi： InChI=1S/C8H4N4O2/c9-4-7-10-5-2-1-3-6(12(13)14)8(5)11-7/h1-3H,(H,10,11)
• InChI Key： KHVUFDNJDGZYMB-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)[N+](=O)[O-])N=C(N2)C#N

Computed Properties

• Exact Mass: 188.033
• Monoisotopic Mass: 188.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.3A^2